Cas no 391226-97-4 (2-nitro-N-[5-(2,4,6-trimethylphenyl)-1,3,4-thiadiazol-2-yl]benzamide)

• Product Name: 2-nitro-N-[5-(2,4,6-trimethylphenyl)-1,3,4-thiadiazol-2-yl]benzamide
• CAS No: 391226-97-4
• MF: C₁₈H₁₆N₄O₃S
• MW: 368.409642219543
• CID: 5853714
• PubChem ID: 5168595
• Update Time: 2025-05-22

2-nitro-N-[5-(2,4,6-trimethylphenyl)-1,3,4-thiadiazol-2-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• N-(5-mesityl-1,3,4-thiadiazol-2-yl)-2-nitrobenzamide
• Benzamide, 2-nitro-N-[5-(2,4,6-trimethylphenyl)-1,3,4-thiadiazol-2-yl]-
• 391226-97-4
• 2-nitro-N-[5-(2,4,6-trimethylphenyl)-1,3,4-thiadiazol-2-yl]benzamide
• AKOS024574864
• F0187-0237
• Oprea1_527055

• Inchi： 1S/C18H16N4O3S/c1-10-8-11(2)15(12(3)9-10)17-20-21-18(26-17)19-16(23)13-6-4-5-7-14(13)22(24)25/h4-9H,1-3H3,(H,19,21,23)
• InChI Key： HRVVMHKVJWTQEK-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=C(C)C=C(C)C=C2C)S1)(=O)C1=CC=CC=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 368.09431156g/mol
• Monoisotopic Mass: 368.09431156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 129Ų

Experimental Properties

• Density: 1.363±0.06 g/cm3(Predicted)
• pka: 6.79±0.50(Predicted)

Additional information on 2-nitro-N-[5-(2,4,6-trimethylphenyl)-1,3,4-thiadiazol-2-yl]benzamide

2-Nitro-N-[5-(2,4,6-trimethylphenyl)-1,3,4-thiadiazol-2-yl]benzamide

The compound 2-nitro-N-[5-(2,4,6-trimethylphenyl)-1,3,4-thiadiazol-2-yl]benzamide (CAS No. 391226-97-4) is a highly specialized organic compound with significant applications in various fields. This compound is characterized by its unique structure, which includes a benzamide group attached to a thiadiazole ring system. The thiadiazole moiety is further substituted with a trimethylphenyl group at the 5-position and a nitrobenzene group at the 2-position. This combination of functional groups imparts distinctive chemical and physical properties to the compound.

Recent studies have highlighted the potential of this compound in the field of agricultural chemistry, particularly as a component in advanced pesticides and herbicides. The trimethylphenyl substituent enhances the compound's stability and bioavailability, making it suitable for use in harsh environmental conditions. Additionally, the nitrobenzene group contributes to its strong electron-withdrawing properties, which are crucial for its activity as a pest control agent.

One of the most notable advancements in the synthesis of this compound involves the use of microwave-assisted synthesis, which has significantly improved reaction efficiency and yield. Researchers have also explored the stereochemical properties of this compound using advanced spectroscopic techniques such as NMR and X-ray crystallography, providing deeper insights into its molecular structure and reactivity.

The application of this compound extends beyond agriculture. It has shown promise in the development of pharmaceutical intermediates, particularly in the synthesis of bioactive molecules with potential anticancer properties. The thiadiazole ring system is known for its ability to interact with various biological targets, making it a valuable component in drug design.

In terms of environmental impact, studies have demonstrated that this compound exhibits low toxicity to non-target organisms when used at recommended application rates. However, further research is required to fully understand its long-term effects on ecosystems and to optimize its formulation for safer use.

The synthesis of this compound involves a multi-step process that begins with the preparation of the trimethylphenylthiadiazole intermediate. This intermediate is then subjected to nucleophilic substitution reactions to introduce the nitrobenzamide group. The entire process requires precise control over reaction conditions to ensure high purity and consistency in the final product.

Recent breakthroughs in computational chemistry have enabled researchers to model the electronic structure of this compound with unprecedented accuracy. These models have provided valuable insights into its reactivity and selectivity, paving the way for further optimization of its properties.

In conclusion, 2-nitro-N-[5-(2,4,6-trimethylphenyl)-1,3,4-thiadiazol-2-yl]benzamide (CAS No. 391226-97-4) is a versatile compound with wide-ranging applications in agriculture and pharmaceuticals. Its unique structure and functional groups make it a subject of ongoing research interest, driven by the need for innovative solutions in pest control and drug development.